N-(2,6-difluorophenyl)-1-(2-methylbenzoyl)-4-piperidinecarboxamide

• IUPAC Name: N-(2,6-difluorophenyl)-1-(2-methylbenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H20F2N2O2/c1-13-5-2-3-6-15(13)20(26)24-11-9-14(10-12-24)19(25)23-18-16(21)7-4-8-17(18)22/h2-8,14H,9-12H2,1H3,(H,23,25)
• InChI Key: UDNMGKFPFPFCTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCC(CC2)C(=O)NC3=C(C=CC=C3F)F
• Molecular Formula: C20H20F2N2O2
• Molecular Weight: 358.4 g/mol

Description

N-(2,6-difluorophenyl)-1-(2-methylbenzoyl)-4-piperidinecarboxamide, also known as DFP-10825, is a small molecule compound that has gained attention in the scientific community due to its potential applications in research and drug development.

Mechanism of Action

Target of Action

SCHEMBL18658121, also known as N-(2,6-difluorophenyl)-1-(2-methylbenzoyl)-4-piperidinecarboxamide, primarily targets the core abnormalities in patients with schizophrenia . The compound reduces hippocampal dopaminergic activity, which plays a crucial role in improving symptoms of psychosis, social interactions, and cognition .

Mode of Action

The compound interacts with its targets by modulating glutamate . This modulation has produced dramatic effects in the MAM model of schizophrenia, which closely mimics the changes observed in patients with schizophrenia . Evenamide reversed abnormal hippocampal neuronal activity, normalized dopamine neuron population activity, improved cognition, and normalized social interactions .

Biochemical Pathways

Given its mode of action, it can be inferred that it likely impacts the glutamatergic and dopaminergic pathways, which are critical in the pathophysiology of schizophrenia .

Pharmacokinetics

Pharmacokinetics is a crucial aspect of drug action, influencing the drug’s bioavailability and therapeutic effect

Result of Action

The action of SCHEMBL18658121 results in improved symptoms of psychosis, enhanced social interactions, and better cognition in patients with schizophrenia . Long-term, 25% of treated patients treated with evenamide as an add-on therapy met the criteria for remission .

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability . These factors include physical environment (like housing quality, air quality, noise pollution), social environment (like community support, social inequality), economic environment (like employment status, poverty), cultural environment (like cultural beliefs and practices, language barriers), and technological environment (like healthcare technology) . .

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,6-difluorophenyl)-1-(2-methylbenzoyl)-4-piperidinecarboxamide for lab experiments is its high purity and reliability. The synthesis method has been optimized to produce high yields of pure this compound, making it a reliable source for research purposes. However, one limitation of this compound is its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-(2,6-difluorophenyl)-1-(2-methylbenzoyl)-4-piperidinecarboxamide, including the development of new drugs that target ion channels, the investigation of its potential use in the treatment of neurological disorders and cancer, and the optimization of its synthesis method to improve its solubility and bioavailability. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various physiological processes.

Scientific Research Applications

N-(2,6-difluorophenyl)-1-(2-methylbenzoyl)-4-piperidinecarboxamide has been found to have potential applications in various scientific research areas, including neuroscience, cancer research, and drug development. In neuroscience, this compound has been shown to have an inhibitory effect on the activity of certain ion channels, making it a potential candidate for the treatment of neurological disorders such as epilepsy. In cancer research, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis, making it a potential candidate for the development of anticancer drugs. In drug development, this compound has been used as a lead compound for the development of new drugs that target ion channels.